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Compound of Interest

Compound Name: BODIPY FL Ethylamine

Cat. No.: B15622449

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for BODIPY FL Ethylamine,
a fluorescent dye commonly utilized in biological research. The information is compiled from
various supplier safety data sheets and product information pages to ensure a thorough
understanding of its handling, storage, and potential hazards.

Section 1: Chemical and Physical Properties

BODIPY FL Ethylamine is a fluorescent dye characterized by its boron-dipyrromethene core.
Its physical and chemical properties are crucial for safe handling and experimental design.
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Property Data Source
Molecular Formula C1sH20BF2N3 [1112]
Molecular Weight 291.15 g/mol [1][2]
Appearance Brown to reddish-brown solid [1]
Purity >98% [1][2]

Not explicitly stated in most

safety sheets, but product
Solubility pages indicate it can be

dissolved in solvents like

DMSO.
Boiling Point Not determined [3]
Flash Point Not determined [3]

Autoignition Temperature

Not determined

[3]

Section 2: Hazard Identification and Toxicology

There is some variation in the reported hazards of BODIPY FL Ethylamine. While some

suppliers state that it is not a hazardous substance, it is prudent to handle it with care, as with

all laboratory chemicals. Some safety data sheets for similar BODIPY compounds indicate

potential for irritation.
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Hazard Information

Details

Source

Emergency Overview

Some sources state no
particular hazard is associated

with this compound.

[3]

Health Hazards

Not determined or none stated.

[3]

Eye Hazards

Not determined or none stated.

[3]

Skin Hazards

Not determined or none stated.

[3]

Inhalation

Not determined.

[3]

Ingestion

Not determined.

[3]

Chronic Health Effects

Unknown.

[3]

Note: For a related compound, BODIPY FL succinimide ester, skin and eye irritation are listed

as hazards[4]. Given the structural similarities, it is advisable to assume BODIPY FL

Ethylamine may have similar irritant properties.

Section 3: Handling, Storage, and Personal

Protection

Proper handling and storage procedures are essential to ensure the stability of the compound

and the safety of laboratory personnel.

Handling:

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.[3]

e Avoid contact with eyes and skin.[3]

e Do not breathe vapors or dust.[3]

o Ensure adequate ventilation and access to a safety shower and eye wash station.[3]

e Wash hands thoroughly after handling.[3]
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Storage:
o Store at -20°C and protect from light.[1][2]

o For stock solutions, store at -80°C for up to 6 months or at -20°C for up to 1 month, protected
from light.[5]

 Aliquot solutions to avoid repeated freeze-thaw cycles.[5]

Section 4: First Aid and Emergency Procedures

In case of exposure, follow these first aid measures:

Exposure Route First Aid Measures Source

If swallowed, rinse mouth with
Oral Contact _ _ [3]
water. Seek medical attention.

Rinse with plenty of soa
Skin Contact prenty by [3]
water.

Flush eyes with plenty of water
Eye Contact _ [3]
for several minutes.

Inhalation Move the person to fresh air. [3]

In all cases of exposure, if you feel unwell, seek immediate medical attention.[3]
Spill or Leak Procedures:

o For small spills, the material can be collected with a wet cloth or gently swept into a suitable
container for disposal.[3]

Section 5: Experimental Protocols and Applications

BODIPY FL Ethylamine is a versatile fluorescent dye. Its primary utility lies in its reactivity
towards aldehydes and ketones, forming a Schiff base, which can then be reduced to a stable
amine derivative.[5] This reactivity makes it suitable for labeling biomolecules and cellular
components.
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General Experimental Workflow:

The following diagram illustrates a general workflow for utilizing BODIPY FL Ethylamine in a
labeling experiment.

General Experimental Workflow for BODIPY FL Ethylamine Labeling
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Analysis
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Caption: General workflow for labeling with BODIPY FL Ethylamine.

Section 6: Signaling Pathways
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The safety data sheets and product information for BODIPY FL Ethylamine do not describe
any specific signaling pathways that the molecule itself is involved in or directly modulates. Its
primary use is as a fluorescent tag to visualize other molecules or cellular structures. The
signaling pathways of interest would be those associated with the biomolecule to which the dye
is conjugated.

Section 7: Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Consult your
institution's environmental health and safety office for specific guidance.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a certified Safety Data Sheet (SDS) from the manufacturer. Always refer to the original SDS
for the most accurate and up-to-date safety information. This product is for research use only
and not for human or animal use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15622449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

